Cas no 1938175-52-0 (4-(2S)-2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methylpyrrolidine-1-carbonyl-1H-1,3-benzodiazole)

• Product Name: 4-(2S)-2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methylpyrrolidine-1-carbonyl-1H-1,3-benzodiazole
• CAS No: 1938175-52-0
• MF: C₁₈H₂₀N₆O
• MW: 336.391002655029
• CID: 5656111
• PubChem ID: 120949831
• Update Time: 2025-08-01

4-(2S)-2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methylpyrrolidine-1-carbonyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-4-yl-[(2S)-2-[(4-cyclopropyltriazol-1-yl)methyl]pyrrolidin-1-yl]methanone
• EN300-27302674
• AKOS026636145
• Z2054919106
• 4-[(2S)-2-[(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methyl]pyrrolidine-1-carbonyl]-1H-1,3-benzodiazole
• 1938175-52-0
• Methanone, 1H-benzimidazol-7-yl[(2S)-2-[(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methyl]-1-pyrrolidinyl]-
• 4-(2S)-2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methylpyrrolidine-1-carbonyl-1H-1,3-benzodiazole

• Inchi： 1S/C18H20N6O/c25-18(14-4-1-5-15-17(14)20-11-19-15)24-8-2-3-13(24)9-23-10-16(21-22-23)12-6-7-12/h1,4-5,10-13H,2-3,6-9H2,(H,19,20)/t13-/m0/s1
• InChI Key： SVHXZDIGFVJAIK-ZDUSSCGKSA-N
• SMILES： O=C(C1C=CC=C2C=1N=CN2)N1CCC[C@H]1CN1C=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 336.16985928g/mol
• Monoisotopic Mass: 336.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 674.3±53.0 °C(Predicted)
• pka: 11.23±0.30(Predicted)

Additional information on 4-(2S)-2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methylpyrrolidine-1-carbonyl-1H-1,3-benzodiazole

Comprehensive Overview of 4-(2S)-2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methylpyrrolidine-1-carbonyl-1H-1,3-benzodiazole (CAS No. 1938175-52-0)

The compound 4-(2S)-2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methylpyrrolidine-1-carbonyl-1H-1,3-benzodiazole (CAS No. 1938175-52-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural combination of a benzodiazole core, a pyrrolidine ring, and a cyclopropyl-triazole moiety, making it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor, GPCR modulator, or enzyme-targeting agent due to its intricate molecular architecture.

In recent years, the demand for heterocyclic compounds like 4-(2S)-2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methylpyrrolidine-1-carbonyl-1H-1,3-benzodiazole has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's CAS No. 1938175-52-0 is frequently searched in scientific databases, reflecting its relevance in cancer research, neurodegenerative disease studies, and anti-inflammatory drug development. Its structural complexity allows for diverse interactions with biological targets, making it a promising candidate for high-throughput screening and structure-activity relationship (SAR) studies.

One of the most intriguing aspects of 4-(2S)-2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methylpyrrolidine-1-carbonyl-1H-1,3-benzodiazole is its stereochemical configuration, which plays a critical role in its biological activity. The (2S)-pyrrolidine segment contributes to its chiral properties, enhancing its selectivity for specific protein targets. This feature aligns with current trends in chiral drug design, where enantiopure compounds are preferred for their reduced side effects and improved efficacy. Researchers are actively exploring its potential as a lead compound in the development of novel therapeutics for autoimmune disorders and metabolic syndromes.

The synthesis of CAS No. 1938175-52-0 involves advanced organic chemistry techniques, including click chemistry for the triazole formation and amide coupling reactions to assemble the benzodiazole-pyrrolidine framework. These methods are widely discussed in academic circles, particularly in the context of green chemistry and sustainable synthesis. The compound's solubility, stability, and bioavailability are also key areas of investigation, as they directly impact its suitability for in vivo studies and eventual clinical applications.

Market analysts note that 4-(2S)-2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methylpyrrolidine-1-carbonyl-1H-1,3-benzodiazole is part of a broader class of small-molecule therapeutics that are gaining traction in the pharmaceutical industry. With the rise of personalized medicine and AI-driven drug discovery, compounds like this are increasingly valuable for their modularity and potential for structure-based optimization. Its CAS No. 1938175-52-0 is often cross-referenced with patents and publications related to kinase inhibitors and signal transduction modulators, highlighting its commercial and scientific significance.

In conclusion, 4-(2S)-2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)methylpyrrolidine-1-carbonyl-1H-1,3-benzodiazole represents a cutting-edge example of modern medicinal chemistry. Its multifaceted applications, from drug discovery to biochemical research, underscore its importance in advancing human health. As the scientific community continues to explore its potential, CAS No. 1938175-52-0 will likely remain a focal point for innovation in therapeutic development and molecular design.